2-[1-[(2R)-2-(4-chlorophenyl)-2-hydroxyethyl]piperidin-4-yl]acetic acid

• IUPAC Name: 2-[1-[(2R)-2-(4-chlorophenyl)-2-hydroxyethyl]piperidin-4-yl]acetic acid
• InChI: InChI=1S/C15H20ClNO3/c16-13-3-1-12(2-4-13)14(18)10-17-7-5-11(6-8-17)9-15(19)20/h1-4,11,14,18H,5-10H2,(H,19,20)/t14-/m0/s1
• InChI Key: GUTGTEWLWMPFRJ-AWEZNQCLSA-N
• Canonical SMILES: C1CN(CCC1CC(=O)O)CC(C2=CC=C(C=C2)Cl)O
• Isomeric SMILES: C1CN(CCC1CC(=O)O)C[C@@H](C2=CC=C(C=C2)Cl)O
• Molecular Formula: C15H20ClNO3
• Molecular Weight: 297.78 g/mol

Description

2-[1-[(2R)-2-(4-chlorophenyl)-2-hydroxyethyl]piperidin-4-yl]acetic acid, also known as etoricoxib, is a non-steroidal anti-inflammatory drug (NSAID) that belongs to the class of selective cyclooxygenase-2 (COX-2) inhibitors. It is commonly used to treat pain and inflammation associated with osteoarthritis, rheumatoid arthritis, ankylosing spondylitis, and acute gouty arthritis.

Mechanism of Action

Etoricoxib works by selectively inhibiting the COX-2 enzyme, which is responsible for the production of prostaglandins that are involved in inflammation and pain. By inhibiting COX-2, 2-[1-[(2R)-2-(4-chlorophenyl)-2-hydroxyethyl]piperidin-4-yl]acetic acid reduces the production of prostaglandins, thereby reducing inflammation and pain.
Biochemical and Physiological Effects
Etoricoxib has been shown to have a number of biochemical and physiological effects. It has been shown to reduce the production of pro-inflammatory cytokines, such as interleukin-1 beta (IL-1β) and tumor necrosis factor-alpha (TNF-α). Etoricoxib has also been shown to reduce the production of reactive oxygen species (ROS) and to increase the activity of antioxidant enzymes, such as superoxide dismutase (SOD) and catalase (CAT). In addition, this compound has been shown to reduce the expression of matrix metalloproteinases (MMPs), which are involved in tissue remodeling and repair.

Advantages and Limitations for Lab Experiments

Etoricoxib has several advantages for lab experiments. It has a high degree of selectivity for COX-2, which makes it useful for studying the role of COX-2 in inflammation and pain. Etoricoxib is also relatively stable and has a long half-life, which makes it useful for studying the long-term effects of COX-2 inhibition. However, 2-[1-[(2R)-2-(4-chlorophenyl)-2-hydroxyethyl]piperidin-4-yl]acetic acid has some limitations for lab experiments. It is relatively expensive compared to other NSAIDs, which can limit its use in large-scale studies. In addition, this compound has some potential side effects, such as gastrointestinal bleeding and cardiovascular events, which can limit its use in certain experimental models.

Future Directions

There are several future directions for research on 2-[1-[(2R)-2-(4-chlorophenyl)-2-hydroxyethyl]piperidin-4-yl]acetic acid. One area of research is the development of new COX-2 inhibitors with greater selectivity and fewer side effects. Another area of research is the use of this compound in combination with other drugs, such as chemotherapy agents, to enhance their effectiveness. Finally, there is a need for further research on the long-term effects of COX-2 inhibition, particularly with regard to cardiovascular and gastrointestinal health.

Synthesis Methods

Etoricoxib can be synthesized using various methods, including the reaction of 4-chlorophenylhydrazine with (R)-epichlorohydrin to form (R)-4-(4-chlorophenyl)-2-hydroxy-1,2-epoxybutane, which is then reacted with piperidine to form 2-[1-[(2R)-2-(4-chlorophenyl)-2-hydroxyethyl]piperidin-4-yl]acetic acid. Another method involves the reaction of (R)-4-(4-chlorophenyl)-2-oxobutanoic acid with piperidine to form this compound.

Scientific Research Applications

Etoricoxib has been extensively studied for its anti-inflammatory and analgesic effects. It has been shown to be effective in reducing pain and inflammation in various animal models of arthritis and other inflammatory conditions. Etoricoxib has also been studied for its potential use in cancer treatment, as it has been shown to inhibit the growth and metastasis of certain types of cancer cells.